Cas no 61540-12-3 (Octanethioic acid, 3-oxo-, S-(1,1-dimethylethyl) ester)
61540-12-3 structure
Product Name:Octanethioic acid, 3-oxo-, S-(1,1-dimethylethyl) ester
CAS No:61540-12-3
MF:C12H22O2S
MW:230.366882801056
CID:475728
PubChem ID:12289501
Update Time:2025-04-19
Octanethioic acid, 3-oxo-, S-(1,1-dimethylethyl) ester Chemical and Physical Properties
Names and Identifiers
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- Octanethioic acid, 3-oxo-, S-(1,1-dimethylethyl) ester
- S-tert-butyl 3-oxooctanethioate
- 61540-12-3
- DTXSID70484813
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- Inchi: 1S/C12H22O2S/c1-5-6-7-8-10(13)9-11(14)15-12(2,3)4/h5-9H2,1-4H3
- InChI Key: KJDWWEBKUPCUBA-UHFFFAOYSA-N
- SMILES: S(C(CC(CCCCC)=O)=O)C(C)(C)C
Computed Properties
- Exact Mass: 230.13416
- Monoisotopic Mass: 230.13405111g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 8
- Complexity: 216
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 59.4Ų
Experimental Properties
- PSA: 34.14
Octanethioic acid, 3-oxo-, S-(1,1-dimethylethyl) ester Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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